6-(3-Methoxyphenyl)-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 6-(3-methoxyphenyl)-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C14H12N2O/c1-17-12-4-2-3-11(9-12)13-6-5-10-7-8-15-14(10)16-13/h2-9H,1H3,(H,15,16)
• InChI Key: VNULJESUZKSUJQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC3=C(C=C2)C=CN3
• Molecular Formula: C14H12N2O
• Molecular Weight: 224.26 g/mol

Description

6-(3-Methoxyphenyl)-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound that features a pyridine ring fused to a pyrrole ring, with a methoxyphenyl group attached at the 6-position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(3-Methoxyphenyl)-1H-pyrrolo[2,3-b]pyridine typically involves the Suzuki-Miyaura cross-coupling reaction. This method employs a palladium catalyst to couple a boronic acid derivative with a halogenated pyridine precursor. The reaction conditions generally include the use of a base such as potassium carbonate, a solvent like dimethylformamide, and a temperature range of 80-100°C .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

6-(3-Methoxyphenyl)-1H-pyrrolo[2,3-b]pyridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Electrophilic and nucleophilic substitution reactions are possible, particularly at the pyridine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Halogenating agents like N-bromosuccinimide for electrophilic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine N-oxide derivatives, while reduction can produce fully hydrogenated pyrrolo[2,3-b]pyridine.

Scientific Research Applications

6-(3-Methoxyphenyl)-1H-pyrrolo[2,3-b]pyridine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its role in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials, including organic semiconductors and light-emitting diodes.

Mechanism of Action

The mechanism of action of 6-(3-Methoxyphenyl)-1H-pyrrolo[2,3-b]pyridine involves its interaction with specific molecular targets. For instance, it may inhibit enzyme activity by binding to the active site, thereby blocking substrate access. The compound’s structure allows it to interact with various biological pathways, potentially leading to cell cycle arrest or apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

2,4,6,7-Tetrasubstituted-2H-pyrazolo[4,3-c]pyridines: These compounds share a similar pyridine-pyrrole fused ring system but differ in their substitution patterns and functional groups.

Thiazolopyrimidine Derivatives: These compounds also feature a fused heterocyclic system and exhibit a broad spectrum of pharmacological activity.

Uniqueness

6-(3-Methoxyphenyl)-1H-pyrrolo[2,3-b]pyridine is unique due to its specific substitution pattern and the presence of a methoxyphenyl group, which can influence its chemical reactivity and biological activity. This uniqueness makes it a valuable compound for targeted research and development in various scientific fields.